Cas no 61415-49-4 (Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-)

• Product Name: Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-
• CAS No: 61415-49-4
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• CID: 480340
• PubChem ID: 12307114
• Update Time: 2025-04-19

Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-g]phthalazine-1,4-dione, 7-amino-2,3-dihydro-
• 7-amino-2,3-dihydronaphtho[2,3-g]phthalazine-1,4-dione
• 61415-49-4
• DTXSID00486860
• CTK2E0512

• Inchi： 1S/C16H11N3O2/c17-14-3-1-2-8-4-9-6-12-13(7-10(9)5-11(8)14)16(21)19-18-15(12)20/h1-7H,17H2,(H,18,20)(H,19,21)
• InChI Key： XEWADTGOGTXNMB-UHFFFAOYSA-N
• SMILES： O=C1C2C=C3C=C4C(=CC=CC4=CC3=CC=2C(NN1)=O)N

Computed Properties

• Exact Mass: 277.08523
• Monoisotopic Mass: 277.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22